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Compound of Interest

2,4,7,9-Tetramethyldecane-4,7-
diol

Cat. No.: B101085

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physicochemical data for 2,4,7,9-
tetramethyldecane-4,7-diol (CAS No: 17913-76-7). The information is intended to support
research and development activities where this compound may be used as an excipient,
surfactant, or in other formulation contexts. Due to a lack of extensive published quantitative
solubility studies, this guide presents available qualitative data and outlines a general
experimental protocol for determining the solubility of hydrophobic diols.

Physicochemical and Solubility Data

2,4,7,9-Tetramethyldecane-4,7-diol is an organic compound characterized by a C14 aliphatic
backbone with two hydroxyl groups and four methyl branches.[1] The presence of two hydroxyl
groups provides some capacity for hydrogen bonding, while the long, branched alkyl chain
imparts significant hydrophobic character, making it poorly soluble in water.[1]

Table 1: Physical and Chemical Properties of 2,4,7,9-Tetramethyldecane-4,7-diol
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Property Value Source
CAS Number 17913-76-7 [2][3]
Molecular Formula C14H3002 [21[3][4]
Molecular Weight 230.39 g/mol [31[4]
Density 0.901 g/cm3 [2][4]
Boiling Point 283.6 °C at 760 mmHg [2][4]
Flash Point 114.8 °C [2]14]
Vapor Pressure 0.000365 mmHg at 25 °C [2]
LogP (Predicted) 3.36 [4]

Table 2: Qualitative Solubility of 2,4,7,9-Tetramethyldecane-4,7-diol

Solvent Solubility Source
Water Insoluble/Less Soluble [1]
Polar Organic Solvents Soluble [1]

Note: The search did not yield specific quantitative solubility data (e.g., in mg/mL or molarity)
for 2,4,7,9-tetramethyldecane-4,7-diol. The information presented is qualitative. For
comparison, the related compound 2,4,7,9-tetramethyl-5-decyne-4,7-diol is reported to be
soluble in ethanol, acetone, and ethylene glycol.[5][6] A slight solubility in chloroform and
methanol has also been noted for the decyne analogue.[7]

Experimental Protocol: Determination of Equilibrium
Solubility

The following is a generalized protocol for determining the equilibrium solubility of a
hydrophobic compound like 2,4,7,9-tetramethyldecane-4,7-diol. This method, often referred
to as the shake-flask method, is a standard approach for generating reliable solubility data.[8]
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Objective: To determine the concentration of 2,4,7,9-tetramethyldecane-4,7-diol in a
saturated solution of a given solvent at a specific temperature.

Materials:

e 2,4,7,9-Tetramethyldecane-4,7-diol (high purity)

o Selected solvents (e.g., water, ethanol, propylene glycol, buffer solutions)
« Scintillation vials or sealed flasks

» Orbital shaker with temperature control

e Centrifuge

e Analytical balance

» High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis or Refractive Index) or Gas Chromatography (GC) system.

e Volumetric flasks and pipettes
e Syringe filters (e.g., 0.22 um PTFE)
Procedure:

o Preparation of Standard Solutions: Prepare a series of standard solutions of 2,4,7,9-
tetramethyldecane-4,7-diol in the chosen solvent to create a calibration curve for the
analytical method (HPLC or GC).

e Sample Preparation: Add an excess amount of 2,4,7,9-tetramethyldecane-4,7-diol to a
known volume of the solvent in a sealed vial. The excess solid should be clearly visible.

» Equilibration: Place the vials in a temperature-controlled orbital shaker. Agitate the samples
for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached. The time to
reach equilibrium should be determined from kinetic solubility studies.[8]
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e Phase Separation: After equilibration, allow the vials to stand undisturbed at the set
temperature to let the excess solid settle. Centrifuge the samples to further separate the
undissolved solid from the supernatant.

o Sample Analysis: Carefully withdraw an aliquot of the clear supernatant. Filter the aliquot
using a syringe filter compatible with the solvent. Dilute the filtered sample as necessary and
analyze it using the pre-calibrated HPLC or GC method to determine the concentration of the
dissolved compound.

o Data Reporting: The solubility is reported in units such as mg/mL, g/100 mL, or mol/L at the
specified temperature.

Experimental workflow for solubility determination.

Signaling Pathways and Biological Activity

A thorough review of the available literature did not yield any information suggesting that
2,4,7,9-tetramethyldecane-4,7-diol is directly involved in specific biological signaling
pathways relevant to drug development. Its primary applications appear to be in industrial
formulations as a surfactant or anti-foaming agent.[6] The structurally related compound,
2,4,7,9-tetramethyl-5-decyne-4,7-diol, has undergone some ecotoxicological evaluation, but
these studies do not delineate specific molecular signaling pathways.[9] Therefore, at present,
there are no signaling pathway diagrams to be provided for this compound. Professionals in
drug development should consider its role primarily as an inactive excipient, though appropriate
toxicological assessments are always warranted for any new formulation component.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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